Cas no 79973-95-8 (2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one)

2-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one is a heterocyclic compound featuring a fused pyridine-purine scaffold, which confers unique chemical and biological properties. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of purine-based analogs with potential pharmacological activity. The presence of both pyridine and purine moieties enhances its versatility in forming hydrogen bonds and metal coordination complexes, facilitating applications in drug discovery and material science. This compound exhibits favorable solubility in polar organic solvents, enabling efficient downstream functionalization. Its well-defined crystalline form ensures high purity and reproducibility, making it suitable for rigorous research and development purposes.
2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one structure
79973-95-8 structure
Product Name:2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one
CAS No:79973-95-8
MF:C10H9N5O
MW:215.211360692978
CID:1117996
PubChem ID:12903741
Update Time:2025-06-08

2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,9-tetrahydro-2-(3-pyridinyl)-6H-Purin-6-one
    • 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one
    • 79973-95-8
    • CHEMBL7109
    • 2-(Pyridin-3-yl)-1,2,3,7-tetrahydro-6H-purin-6-one
    • EN300-10857107
    • Inchi: 1S/C10H9N5O/c16-10-7-9(13-5-12-7)14-8(15-10)6-2-1-3-11-4-6/h1-5,8,14H,(H,12,13)(H,15,16)
    • InChI Key: MKEKKJKZFIJDOH-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN2)NC(C2C=NC=CC=2)N1

Computed Properties

  • Exact Mass: 215.08070993g/mol
  • Monoisotopic Mass: 215.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 82.7Ų

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Additional information on 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one

Recent Advances in the Study of 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one (CAS: 79973-95-8)

The compound 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one (CAS: 79973-95-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its purine and pyridine moieties, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the compound's role as a modulator of adenosine receptors. Adenosine receptors play a critical role in various physiological processes, including inflammation, neurotransmission, and immune response. Preliminary findings suggest that 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one exhibits selective binding affinity for specific adenosine receptor subtypes, which could pave the way for the development of targeted therapies for conditions such as Parkinson's disease, chronic pain, and autoimmune disorders.

In addition to its receptor modulation properties, recent studies have investigated the compound's potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings highlight its potential utility in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathways for 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one have also been a focus of recent research. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound. For instance, a recent study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that significantly improves yield and reduces waste, making the process more scalable for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique pharmacological profile and recent advancements in its synthesis and application underscore its potential as a valuable tool in drug discovery and development.

In conclusion, the ongoing research on 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one (CAS: 79973-95-8) demonstrates its significant potential in the fields of chemical biology and medicinal chemistry. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic applications in greater detail. The compound's versatility and promising preliminary results make it a compelling subject for continued investigation.

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